Cas no 84496-85-5 (Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-)

Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)- structure
84496-85-5 structure
Product Name:Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-
CAS No:84496-85-5
MF:C10H10Cl2O3
MW:249.090601444244
CID:667073
PubChem ID:13366966
Update Time:2025-04-19

Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dichloro-3-methylphenoxy)propanoic acid
    • Clomeprop Metabolite B Standard
    • Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-
    • (r,s)-methyl-2-(2,4-dichlorophenoxy) propanoic acid
    • PCKKAQFQKHNBJH-UHFFFAOYSA-N
    • 84496-85-5
    • 2-(2,4-dichloro-3-methylphenoxy)-propionic acid
    • DTXSID70538481
    • Propionic acid, 2-(2,4-dichloro-m-tolyloxy)- (6CI); 2-(2,4-Dichloro-3-methylphenoxy)propanoic acid; 2-(2,4-Dichloro-3-methylphenoxy)propionic acid; DMPA
    • SCHEMBL10615826
    • Clomeprop (free acid) 100 microg/mL in Acetonitrile
    • Clomeprop (free acid)
    • Inchi: 1S/C10H10Cl2O3/c1-5-7(11)3-4-8(9(5)12)15-6(2)10(13)14/h3-4,6H,1-2H3,(H,13,14)
    • InChI Key: PCKKAQFQKHNBJH-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=C(C=CC=1OC(C(=O)O)C)Cl

Computed Properties

  • Exact Mass: 248.0006996g/mol
  • Monoisotopic Mass: 248.0006996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
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Biosynth
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